Cas no 5245-93-2 (N-benzyl-N-methylthiophene-2-carboxamide)

N-benzyl-N-methylthiophene-2-carboxamide structure
5245-93-2 structure
Product Name:N-benzyl-N-methylthiophene-2-carboxamide
CAS No:5245-93-2
MF:C13H13NOS
MW:231.313421964645
CID:1577375
PubChem ID:669084
Update Time:2025-04-21

N-benzyl-N-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-methylthiophene-2-carboxamide
    • 2-thiophenecarboxamide, N-methyl-N-(phenylmethyl)-
    • DTXSID80349944
    • 5245-93-2
    • TimTec1_002898
    • 349404-48-4
    • BRD-K14216061-001-01-5
    • AKOS003243735
    • HMS1542D16
    • SCHEMBL16597337
    • Z27745633
    • N-Benzyl-N-methyl-2-thiophenecarboxamide
    • Inchi: 1S/C13H13NOS/c1-14(10-11-6-3-2-4-7-11)13(15)12-8-5-9-16-12/h2-9H,10H2,1H3
    • InChI Key: XCMHZQWNSHYHOD-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(N(C)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 231.07189
  • Monoisotopic Mass: 231.071785
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.6

Experimental Properties

  • Density: 1.186
  • Boiling Point: 395.2°C at 760 mmHg
  • Flash Point: 192.8°C
  • Refractive Index: 1.609
  • PSA: 20.31
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